Cas no 1807144-59-7 (Methyl 2-cyano-4,5-diiodobenzoate)

• Product Name: Methyl 2-cyano-4,5-diiodobenzoate
• CAS No: 1807144-59-7
• MF: C₉H₅I₂NO₂
• MW: 412.950446844101
• CID: 4952788
• Update Time: 2025-06-08

Methyl 2-cyano-4,5-diiodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4,5-diiodobenzoate

• Inchi： 1S/C9H5I2NO2/c1-14-9(13)6-3-8(11)7(10)2-5(6)4-12/h2-3H,1H3
• InChI Key： JZARVHYYTBSLFV-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C#N)=C(C(=O)OC)C=1)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-4,5-diiodobenzoate

Comprehensive Overview of Methyl 2-cyano-4,5-diiodobenzoate (CAS No. 1807144-59-7): Properties, Applications, and Industry Relevance

Methyl 2-cyano-4,5-diiodobenzoate (CAS No. 1807144-59-7) is a specialized organic compound gaining attention in pharmaceutical and material science research due to its unique structural features. This diiodinated benzoate derivative combines a cyano group and methyl ester functionality, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula C₉H₅I₂NO₂ and precise iodine substitution pattern enable selective reactivity, particularly in cross-coupling reactions and heterocycle formation – topics frequently searched in AI-driven chemistry platforms.

Recent studies highlight the compound's role in developing fluorescence probes and PET imaging agents, addressing the growing demand for diagnostic tools in precision medicine. The 4,5-diiodo configuration enhances heavy-atom effects, improving spin-orbit coupling for potential applications in organic electronics – a hot topic among researchers investigating OLED materials and molecular sensors. Analytical data shows high purity (>98%) by HPLC, with characteristic IR peaks at 2220 cm^-1 (C≡N) and 1720 cm^-1 (C=O), making it identifiable in spectral databases often queried by analytical chemists.

In synthetic workflows, this compound serves as a building block for iodinated pharmaceuticals, particularly in constructing iodoarene scaffolds for targeted drug delivery systems. Its stability under microwave-assisted synthesis conditions (a trending optimization method) allows efficient conversion to biaryl ethers – crucial motifs in kinase inhibitor development. The methyl ester group offers straightforward derivatization pathways, frequently discussed in medicinal chemistry forums regarding prodrug design strategies.

Environmental considerations position Methyl 2-cyano-4,5-diiodobenzoate as a greener alternative to heavier metal-containing intermediates in catalyzed reactions. Its crystalline form (mp 148-150°C) and moderate solubility in polar aprotic solvents like DMSO facilitate handling in automated high-throughput screening systems – a key focus area for AI-driven drug discovery platforms. Researchers increasingly search for its SAR studies (Structure-Activity Relationships) in relation to bioisosteric replacement strategies for improved drug likeness.

The compound's X-ray crystallography data reveals distinctive packing patterns due to halogen bonding interactions – a subject of numerous computational chemistry studies. This property aligns with current interests in crystal engineering for porous materials development. Safety data sheets indicate standard precautions for laboratory chemicals, with recommended handling under fume hood conditions, reflecting workplace safety trends in chemical research.

Emerging applications include its use as a precursor for photoactive materials in solar cell research, where the diiodo-cyano combination shows promising charge transport characteristics. Patent analysis reveals growing IP activity around similar iodinated intermediates, particularly for theranostic agents combining therapeutic and diagnostic functions – a trending niche in bioconjugation chemistry searches.

For analytical characterization, modern techniques like LC-MS/MS and NMR spectroscopy (with distinctive ¹³C signals at δ 115-120 ppm for CN and δ 165-170 ppm for COO) provide reliable quality control. The compound's chromatographic behavior (retention time 6.2 min in 70:30 MeCN:H₂O) is documented in several HPLC method development studies, addressing common researcher queries about compound purification strategies.

In conclusion, Methyl 2-cyano-4,5-diiodobenzoate (CAS No. 1807144-59-7) represents a multifaceted chemical tool bridging organic synthesis, materials science, and pharmaceutical research. Its growing presence in scientific literature and patent filings underscores its importance in developing next-generation functional materials and bioactive compounds, making it a compound of significant interest across multiple research domains.